Cas no 2171161-96-7 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid)
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid
- 2171161-96-7
- EN300-1486467
- 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid
-
- Inchi: 1S/C24H26N2O5/c1-14(2)21(22(27)26-11-15(12-26)23(28)29)25-24(30)31-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20-21H,11-13H2,1-2H3,(H,25,30)(H,28,29)/t21-/m1/s1
- InChI Key: VLJONBMTWPVVGP-OAQYLSRUSA-N
- SMILES: O=C([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1
Computed Properties
- Exact Mass: 422.18417193g/mol
- Monoisotopic Mass: 422.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 668
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 95.9Ų
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1486467-0.05g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1486467-0.1g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1486467-0.25g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1486467-0.5g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1486467-1.0g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1486467-2.5g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1486467-5.0g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1486467-10.0g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1486467-50mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 50mg |
$707.0 | 2023-09-28 | ||
| Enamine | EN300-1486467-100mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid |
2171161-96-7 | 100mg |
$741.0 | 2023-09-28 |
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid
Compound 2171161-96-7: A Comprehensive Overview
The compound with CAS number 2171161-96-7, known as 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral azetidine ring, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile building block for various applications in drug design and synthesis.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in peptide synthesis, where the Fmoc group serves as an excellent protecting group for amino acids. This property has made it a valuable tool in solid-phase peptide synthesis (SPPS), enabling the construction of complex peptide sequences with high precision. The chiral azetidine ring further enhances the molecule's utility by providing a rigid framework that can influence the stereochemistry of the resulting peptides.
In addition to its role in peptide synthesis, this compound has shown promise in the development of small-molecule inhibitors for various enzyme targets. The carboxylic acid moiety can be modified to form bioisosteres or to introduce additional functional groups, thereby expanding its chemical diversity. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can effectively modulate enzyme activity, making them potential candidates for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.
The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Key steps include the installation of the Fmoc group, the formation of the azetidine ring, and the introduction of the carboxylic acid moiety. Researchers have optimized these steps to achieve high yields and excellent stereochemical outcomes, ensuring that the compound is accessible for large-scale applications.
From an analytical standpoint, this compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, confirming the stereochemistry at the chiral centers and validating its identity as a pure substance. Such rigorous characterization is essential for ensuring the reliability of this compound in downstream applications.
Looking ahead, ongoing research continues to explore new avenues for leveraging this compound's unique properties. For instance, efforts are underway to develop it as a component in next-generation vaccines or as a delivery vehicle for nucleic acids. Its ability to form stable complexes with biomolecules makes it an attractive candidate for these emerging applications.
In conclusion, CAS number 2171161-96-7, or 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid, represents a significant advancement in modern organic chemistry. Its versatile structure, combined with cutting-edge research findings, positions it as a key player in advancing drug discovery and development efforts across various therapeutic areas.
2171161-96-7 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)